Cas no 110356-23-5 (3-methyl-1H-pyrazol-5-yl benzoate)

• Product Name: 3-methyl-1H-pyrazol-5-yl benzoate
• CAS No: 110356-23-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD07682011
• CID: 5237698
• Update Time: 2025-07-30

3-methyl-1H-pyrazol-5-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-ol, 5-methyl-, 3-benzoate
• 3-methyl-1H-pyrazol-5-yl benzoate

• MDL： MFCD07682011
• Inchi： 1S/C11H10N2O2/c1-8-7-10(13-12-8)15-11(14)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,13)
• InChI Key： ZKPZDKLCISMRQT-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(OC(=O)C2=CC=CC=C2)=N1

Additional information on 3-methyl-1H-pyrazol-5-yl benzoate

Professional Introduction to 3-methyl-1H-pyrazol-5-yl benzoate (CAS No. 110356-23-5)

3-methyl-1H-pyrazol-5-yl benzoate, chemically designated as 3-methyl-1H-pyrazol-5-yl benzoate, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 110356-23-5, has garnered attention due to its versatile applications and potential in various scientific studies. The structural composition of this molecule, featuring a pyrazole ring linked to a benzoate moiety, makes it a valuable intermediate in the synthesis of more complex molecules.

The pyrazole core is a heterocyclic aromatic compound known for its stability and reactivity, which allows it to participate in multiple chemical reactions. This property is particularly useful in drug development, where modifications at the pyrazole ring can lead to novel pharmacophores with enhanced biological activity. The benzoate group, on the other hand, contributes to the molecule's solubility and stability, making it easier to handle in laboratory settings. Together, these structural elements make 3-methyl-1H-pyrazol-5-yl benzoate a promising candidate for further exploration.

In recent years, the pharmaceutical industry has seen a surge in the use of heterocyclic compounds due to their diverse biological activities. Among these, pyrazole derivatives have been extensively studied for their potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The presence of the methyl group at the 3-position of the pyrazole ring in 3-methyl-1H-pyrazol-5-yl benzoate adds another layer of complexity, which can influence its interactions with biological targets. This modification has been shown to enhance the compound's binding affinity and selectivity, making it more effective in therapeutic applications.

One of the most exciting areas of research involving 3-methyl-1H-pyrazol-5-yl benzoate is its role as a precursor in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its utility in the preparation of novel antiviral agents. The pyrazole ring can be functionalized to introduce various substituents that mimic natural products or known drugs. This flexibility has led to the discovery of several compounds with potent antiviral properties, which are particularly relevant in light of emerging viral threats.

The chemical synthesis of 3-methyl-1H-pyrazol-5-yl benzoate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry. The ability to produce this compound reliably and cost-effectively is crucial for its widespread adoption in research and industry.

From a biochemical perspective, 3-methyl-1H-pyrazol-5-yl benzoate has shown promise as an inhibitor of certain enzymes involved in disease pathways. For example, it has been investigated for its potential to inhibit kinases, which are often overactive in cancer cells. By binding to these enzymes' active sites, the compound can disrupt signaling pathways that promote tumor growth. Preliminary studies have also explored its effects on other enzymes implicated in inflammatory responses and neurodegenerative diseases. These findings highlight the broad therapeutic potential of this molecule.

The pharmacokinetic properties of 3-methyl-1H-pyrazol-5-yl benzoate are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing effective drugs. Initial pharmacokinetic studies suggest that this compound exhibits favorable properties such as good solubility and moderate bioavailability. These characteristics make it suitable for oral administration and potential clinical translation. Further research is needed to optimize its pharmacokinetic profile and assess long-term safety.

In conclusion,3-methyl-1H-pyrazol-5-yl benzoate (CAS No. 110356-23-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug synthesis and its potential as an inhibitor of disease-related enzymes underscore its importance in modern medicine. As research continues to uncover new therapeutic uses for this compound,3-methyl-1H-pyrazol-5-ylyl benzoate is poised to play a crucial role in addressing some of today's most pressing health challenges.